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Compound of Interest

Compound Name: 3,7-Dimethylnonane

Cat. No.: B103575

This guide provides essential information regarding the molecular properties of 3,7-
Dimethylnonane, a saturated aliphatic hydrocarbon. The data presented is intended for
researchers, scientists, and professionals in drug development who require precise molecular
information for their work.

Core Molecular Data

The fundamental molecular characteristics of 3,7-Dimethylnonane are summarized in the
table below. This data is critical for a variety of scientific applications, including analytical
chemistry, pharmacology, and toxicology.

Property Value

Molecular Formula C11H24[1][2][31[4]1[5][6]
Molecular Weight 156.31 g/mol [1][6][7]
Alternate Molecular Weight 156.3083 g/mol [2][4]
Alternate Molecular Weight 156.312 g/mol [3]

Experimental Protocols
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The determination of the molecular weight and formula of 3,7-Dimethylnonane is typically
achieved through standard analytical chemistry techniques.

Mass Spectrometry: High-resolution mass spectrometry is employed to determine the exact
mass of the molecule. By ionizing the compound and measuring the mass-to-charge ratio of
the resulting ions, the molecular weight can be accurately established. The molecular formula
is confirmed by analyzing the isotopic pattern of the molecular ion peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used to
elucidate the structure of the molecule, confirming the arrangement of atoms and thus
validating the molecular formula. The integration of proton signals and the number of distinct
carbon signals correspond to the number of hydrogen and carbon atoms in the 3,7-
Dimethylnonane molecule.

Elemental Analysis: Combustion analysis can be used to determine the empirical formula by
measuring the amounts of carbon dioxide and water produced when the compound is burned
in excess oxygen. This data is then used to calculate the percentage composition of carbon
and hydrogen, which in turn confirms the molecular formula in conjunction with molecular
weight data.

Visualization of Molecular Information

The following diagram illustrates the logical flow from the compound name to its fundamental
molecular properties.
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Molecular properties of 3,7-Dimethylnonane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 3,7-Dimethylnonane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103575#3-7-dimethylnonane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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